2,4,5-trichloro-N-(2,4-dimethylphenyl)benzene-1-sulfonamide

• IUPAC Name: 2,4,5-trichloro-N-(2,4-dimethylphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H12Cl3NO2S/c1-8-3-4-13(9(2)5-8)18-21(19,20)14-7-11(16)10(15)6-12(14)17/h3-7,18H,1-2H3
• InChI Key: MHBZNKIMTNLUIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2Cl)Cl)Cl)C
• Molecular Formula: C14H12Cl3NO2S
• Molecular Weight: 364.7 g/mol

Description

The compound seems to be a derivative of trichlorophenol, which is an organochloride with the molecular formula C6H3Cl3O. Trichlorophenol appears as colorless needles, gray flakes, or an off-white lumpy solid with a phenolic odor.

Synthesis Analysis

While specific synthesis methods for the compound you mentioned are not available, trichlorophenol can be used as a starting material to synthesize various compounds. For instance, hexachlorophene, a fungicide, can be synthesized by reacting trichlorophenol with formaldehyde in the presence of concentrated H2SO4.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, melting point, boiling point, and solubility. Trichlorophenol, for example, has a molecular weight of 197.4 g/mol.

Safety and Hazards

Safety and hazards associated with a compound depend on its toxicity, flammability, and environmental impact. Trichlorophenol, for instance, may burn skin and irritate the eyes, nose, pharynx, and lungs in humans.